Cas no 105175-06-2 (1-(3-Methoxyisoxazol-5-YL)ethan-1-OL)

• Product Name: 1-(3-Methoxyisoxazol-5-YL)ethan-1-OL
• CAS No: 105175-06-2
• MF: C₆H₉NO₃
• MW: 143.140561819077
• MDL: MFCD30166254
• CID: 5205561
• PubChem ID: 21292279
• Update Time: 2026-03-06

1-(3-Methoxyisoxazol-5-YL)ethan-1-OL Chemical and Physical Properties

Names and Identifiers

• 1-(3-METHOXYISOXAZOL-5-YL)ETHAN-1-OL
• 3-methoxy-5-(1-hydroxyethyl)-isoxazole
• 1-(3-Methoxyisoxazol-5-YL)ethan-1-OL

• MDL： MFCD30166254
• Inchi： 1S/C6H9NO3/c1-4(8)5-3-6(9-2)7-10-5/h3-4,8H,1-2H3
• InChI Key： IMQBNBRDISHLEL-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)C(C)O

Computed Properties

• Exact Mass: 143.058243149g/mol
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 1-(3-Methoxyisoxazol-5-YL)ethan-1-OL

Recent Advances in the Study of 1-(3-Methoxyisoxazol-5-YL)ethan-1-OL (CAS: 105175-06-2): A Comprehensive Research Brief

1-(3-Methoxyisoxazol-5-YL)ethan-1-OL (CAS: 105175-06-2) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an up-to-date overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent literature highlights the role of 1-(3-Methoxyisoxazol-5-YL)ethan-1-OL as a key intermediate in the synthesis of various bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of isoxazole-containing scaffolds, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The study reported a novel synthetic route that improves yield and purity, making it more feasible for large-scale production.

In addition to its synthetic applications, 1-(3-Methoxyisoxazol-5-YL)ethan-1-OL has been investigated for its direct biological effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its potential as an inhibitor of specific enzymatic pathways involved in inflammatory responses. The results indicated moderate inhibitory activity, suggesting that further structural modifications could enhance its efficacy. This finding opens new avenues for the development of anti-inflammatory agents based on this compound.

Another area of interest is the compound's role in targeted drug delivery systems. Research published in Advanced Drug Delivery Reviews (2023) discussed the incorporation of 1-(3-Methoxyisoxazol-5-YL)ethan-1-OL into nanoparticle formulations to improve the solubility and bioavailability of poorly water-soluble drugs. The study demonstrated promising results in preclinical models, highlighting its potential as a versatile excipient in pharmaceutical formulations.

Despite these advancements, challenges remain in the clinical translation of 1-(3-Methoxyisoxazol-5-YL)ethan-1-OL-based therapies. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future studies. Ongoing research is focused on optimizing the compound's properties through structural analogs and hybrid molecules, as evidenced by recent patents filed in this domain.

In conclusion, 1-(3-Methoxyisoxazol-5-YL)ethan-1-OL (CAS: 105175-06-2) represents a promising candidate in the field of chemical biology and drug development. Its multifaceted applications—from synthetic intermediate to potential therapeutic agent—underscore its importance in contemporary research. Continued exploration of its properties and mechanisms will likely yield further breakthroughs, paving the way for innovative treatments in various disease areas.